Cas no 2138114-47-1 (3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine
• CAS No: 2138114-47-1
• MF: C₁₅H₁₉BrN₂
• MW: 307.228762865067
• CID: 6288345
• PubChem ID: 165500027
• Update Time: 2025-06-18

3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine
• EN300-1197248
• 3-bromo-2-cyclohexyl-8-ethylimidazo[1,2-a]pyridine
• 2138114-47-1

• Inchi： 1S/C15H19BrN2/c1-2-11-9-6-10-18-14(16)13(17-15(11)18)12-7-4-3-5-8-12/h6,9-10,12H,2-5,7-8H2,1H3
• InChI Key： BIFBUDMTQHZFDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CCCCC2)N=C2C(=CC=CN12)CC

Computed Properties

• Exact Mass: 306.07316g/mol
• Monoisotopic Mass: 306.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine

Professional Introduction to 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine (CAS No. 2138114-47-1)

3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine, identified by its CAS number 2138114-47-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and ethyl substituents, along with the cyclohexyl ring, contributes to its complex reactivity and makes it a valuable scaffold for medicinal chemists.

The compound belongs to the imidazo[1,2-a]pyridine class, a family of molecules known for their broad spectrum of biological activities. Imidazo[1,2-a]pyridines have been extensively studied for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms in 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine enhances its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The structural features of 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine make it an attractive molecule for medicinal chemists seeking to design new drugs. The bromine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, while the cyclohexyl and ethyl groups contribute to steric and electronic modulation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting kinases, 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine could disrupt aberrant signaling pathways that drive disease progression. Recent studies have shown that imidazo[1,2-a]pyridines can effectively inhibit certain kinases by binding to their active sites and blocking substrate phosphorylation.

The cyclohexyl substituent in 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine also contributes to its pharmacological activity by influencing its solubility and metabolic stability. This feature is particularly important for drug development, as it ensures that the compound can be effectively absorbed and distributed throughout the body. Additionally, the ethyl group at the 8-position enhances the compound's bioavailability by reducing its lipophilicity.

Another area of interest is the antiviral potential of 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine. Viruses rely on host cell machinery to replicate, and inhibiting viral enzymes or proteins can help control infection. Imidazo[1,2-a]pyridines have been shown to interfere with viral replication by targeting host factors essential for viral entry or assembly. The unique structure of this compound may allow it to interact with viral proteins in a way that conventional antiviral drugs cannot.

The synthesis of 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it introduces the reactive site necessary for subsequent functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the imidazo[1,2-a]pyridine core.

In conclusion, 3-bromo-2-cyclohexyl-8-ethylimidazo1,2-apyridine (CAS No. 2138114-47-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for this class of molecules, compounds like this one will play an increasingly important role in drug discovery and development.